Cas no 2228144-04-3 (3-fluoro-3-2-(pyrrolidin-1-yl)phenylpropan-1-amine)

• Product Name: 3-fluoro-3-2-(pyrrolidin-1-yl)phenylpropan-1-amine
• CAS No: 2228144-04-3
• MF: C₁₃H₁₉FN₂
• MW: 222.301766633987
• CID: 5849273
• PubChem ID: 165609393
• Update Time: 2025-06-15

3-fluoro-3-2-(pyrrolidin-1-yl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-2-(pyrrolidin-1-yl)phenylpropan-1-amine
• 2228144-04-3
• EN300-1758898
• 3-fluoro-3-[2-(pyrrolidin-1-yl)phenyl]propan-1-amine

• Inchi： 1S/C13H19FN2/c14-12(7-8-15)11-5-1-2-6-13(11)16-9-3-4-10-16/h1-2,5-6,12H,3-4,7-10,15H2
• InChI Key： JRGXMPXRZQHYGB-UHFFFAOYSA-N
• SMILES： FC(CCN)C1C=CC=CC=1N1CCCC1

Computed Properties

• Exact Mass: 222.15322678g/mol
• Monoisotopic Mass: 222.15322678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.3Ų

Additional information on 3-fluoro-3-2-(pyrrolidin-1-yl)phenylpropan-1-amine

Comprehensive Overview of 3-Fluoro-3-[2-(Pyrrolidin-1-yl)phenyl]propan-1-amine (CAS No. 2228144-04-3)

3-Fluoro-3-[2-(Pyrrolidin-1-yl)phenyl]propan-1-amine, identified by its CAS number 2228144-04-3, is a fluorinated organic compound with a unique structural framework. This molecule combines a pyrrolidine ring, a phenyl group, and a fluoro substitution, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications due to its modular design, which allows for versatile modifications. The compound's amine functionality further enhances its reactivity, enabling it to serve as a building block for more complex structures.

In recent years, the demand for fluorinated compounds has surged, driven by their stability and bioavailability. 3-Fluoro-3-[2-(Pyrrolidin-1-yl)phenyl]propan-1-amine aligns with this trend, as the fluoro group often improves metabolic resistance and binding affinity in pharmaceutical contexts. Users searching for "fluoro phenylpropanamine derivatives" or "pyrrolidine-based amine compounds" will find this molecule particularly relevant. Its structural features are also being investigated in the context of central nervous system (CNS) targeting, a hot topic in neuropharmacology.

The synthesis of CAS 2228144-04-3 typically involves multi-step organic reactions, including amination and fluorination processes. Advanced techniques like HPLC purification and NMR characterization ensure high purity, which is critical for research applications. Laboratories focusing on high-throughput screening or structure-activity relationship (SAR) studies may prioritize this compound due to its scaffold diversity. Additionally, its logP and polar surface area values suggest favorable drug-like properties, a key consideration for modern drug developers.

From an SEO perspective, queries such as "3-Fluoro-3-[2-(Pyrrolidin-1-yl)phenyl]propan-1-amine uses" or "CAS 2228144-04-3 suppliers" reflect growing commercial interest. The compound's potential role in GPCR modulation or enzyme inhibition further elevates its profile. As AI-driven drug discovery gains traction, datasets featuring pyrrolidine-fluorophenyl hybrids like this one are likely to attract attention. Its compatibility with parallel synthesis methods also makes it a candidate for combinatorial chemistry libraries.

Safety and handling of 3-Fluoro-3-[2-(Pyrrolidin-1-yl)phenyl]propan-1-amine adhere to standard laboratory protocols. While not classified as hazardous, proper PPE and ventilation are recommended during handling. Environmental concerns related to fluorinated organic waste disposal are addressed through regulated incineration or recycling processes. Researchers often inquire about "stable fluorinated intermediates" or "amine-protecting groups," highlighting the compound's utility in sustainable chemistry.

In conclusion, CAS 2228144-04-3 represents a compelling case study in the intersection of fluorine chemistry and heterocyclic design. Its adaptability to both academic and industrial research ensures its continued relevance. For those exploring "bioisosteric replacements" or "scaffold hopping," this compound offers a promising starting point. Future studies may uncover novel applications, particularly in precision medicine and targeted therapy, aligning with broader trends in personalized healthcare.